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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632

Introduction: N,N-Diethylacetamide (DEAE) is a polar aprotic solvent that is gaining increasing
attention in the chemical and pharmaceutical industries. With a high boiling point, excellent
thermal stability, and miscibility with a wide range of organic solvents and water, DEAE
presents a compelling alternative to other common polar aprotic solvents such as N,N-
dimethylformamide (DMF) and N,N-dimethylacetamide (DMAC).[1] Its robust nature makes it
particularly suitable for reactions requiring elevated temperatures and prolonged reaction
times.[1] This document provides detailed application notes and protocols for the use of N,N-
Diethylacetamide in various organic reactions, aimed at researchers, scientists, and
professionals in drug development.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a solvent is crucial for its
effective application in organic synthesis. N,N-Diethylacetamide possesses a unique
combination of properties that make it a valuable reaction medium.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b146632?utm_src=pdf-interest
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/N,N-Dimethylacetamide_0283_6.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/N,N-Dimethylacetamide_0283_6.0.pdf
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Chemical Formula CeH13NO [2]
Molecular Weight 115.17 g/mol [2]

Colorless to slightly yellow
Appearance o [2]
transparent liquid

Density 0.925 g/cm® @ 25°C [2]
Boiling Point 182-186°C [2]
Melting Point -38°C [2]
Flash Point 70.6°C (closed cup) [2]

o Miscible with water and most
Solubility , (2]
organic solvents

Purity >99.0% (GC) 2]

Applications in Organic Synthesis

N,N-Diethylacetamide's properties make it an excellent choice for a variety of organic
transformations, including palladium-catalyzed cross-coupling reactions, peptide synthesis, and
polymerization reactions.

Palladium-Catalyzed Cross-Coupling Reactions

The high boiling point and thermal stability of DEAE are particularly advantageous in palladium-
catalyzed cross-coupling reactions, such as the Heck and Suzuki-Miyaura reactions, which
often require elevated temperatures to proceed efficiently.[1]

The Heck reaction is a powerful tool for the formation of carbon-carbon bonds between aryl or
vinyl halides and alkenes. While specific protocols detailing the use of N,N-Diethylacetamide
are not abundantly available in public literature, its properties align well with the requirements
for this reaction. Polar aprotic solvents are known to be effective in Heck reactions.[3]

General Experimental Workflow for a Heck Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [N,N-Diethylacetamide: A Versatile Aprotic Solvent for
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146632#n-n-diethylacetamide-as-a-solvent-for-
organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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